Cas no 23699-40-3 (Ethanone,1-[4-(2-nitrophenoxy)phenyl]-)
23699-40-3 structure
Product Name:Ethanone,1-[4-(2-nitrophenoxy)phenyl]-
CAS No:23699-40-3
MF:C14H11NO4
MW:257.241443872452
CID:240012
PubChem ID:9212464
Update Time:2025-04-19
Ethanone,1-[4-(2-nitrophenoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[4-(2-nitrophenoxy)phenyl]-
- 1-(4-(2-NITROPHENOXY)PHENYL)ETHANONE
- 4-Acetylphenyl 2-nitrophenyl ether
- Acetophenone,4'-(o-nitrophenoxy)- (8CI)
- SCHEMBL5179219
- AKOS008922609
- DTXSID60429394
- Ethanone, 1-[4-(2-nitrophenoxy)phenyl]-
- 1-[4-(2-nitrophenoxy)phenyl]ethanone
- 23699-40-3
-
- Inchi: 1S/C14H11NO4/c1-10(16)11-6-8-12(9-7-11)19-14-5-3-2-4-13(14)15(17)18/h2-9H,1H3
- InChI Key: LMJUIIVLTHMZRA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 257.06883
- Monoisotopic Mass: 257.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
Ethanone,1-[4-(2-nitrophenoxy)phenyl]- Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
23699-40-3 (Ethanone,1-[4-(2-nitrophenoxy)phenyl]-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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